2-(3-(1,1-Difluoroethyl)piperidin-1-yl)ethan-1-amine
Overview
Description
Scientific Research Applications
Kinetics and Mechanism of Fluoroalkylated Piperidine Derivatives
The reaction kinetics and mechanism of a fluoroalkylated piperidine derivative, 1,1,1-trifluoro-2,2-bis-(4-nitrophenyl)ethane, with piperidine bases have been explored, revealing a complex pathway. The study detailed the transformation into a 1-amino-1-fluoro-2,2-bis-(4-nitrophenyl)ethene, emphasizing the role of primary and secondary amines in promoting this reaction. This research provides valuable insights into the intricate reaction mechanisms and kinetics involving piperidine derivatives (Jarczewski, Schroeder, & Dworniczak, 1986).
Nucleophilic Attack on Carbon–Carbon Double Bond
The interaction of primary and secondary amines with 2,2-di(4-nitrophenyl)-1,1-difluoroethene has been studied, revealing the formation of reaction intermediates and highlighting the role of various amines and bases in catalyzing the reaction. The study provides insights into the reaction's activation enthalpy and the mechanism involving zwitterion formation and carbon–fluorine bond cleavage (Leffek & Maciejewska, 1986).
Pharmaceutical Applications and Synthesis
Antibacterial Activity and Synthesis of Piperidine Derivatives
Synthesis and antibacterial properties of piperidine-containing pyrimidine imines and thiazolidinones have been explored, highlighting the chemical reactions under microwave irradiation and the potential medical applications of these compounds. The synthesized compounds have been structurally characterized and evaluated for antibacterial activity, underscoring the significance of piperidine derivatives in medicinal chemistry (Merugu, Ramesh, & Sreenivasulu, 2010a; 2010b).
Chemical Synthesis and Analysis
Analysis of Schiff Base Structures
The preparation and characterization of N-[(1E)-(3-Bromophenyl)methylene]-N-(2-piperidin-1-ylethyl)amine Schiff base have been documented, including the analysis of the compound's structure through various spectroscopic methods and the monitoring of the condensation reaction. This research contributes to the understanding of Schiff base structures and their chemical properties (Warad et al., 2016).
properties
IUPAC Name |
2-[3-(1,1-difluoroethyl)piperidin-1-yl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18F2N2/c1-9(10,11)8-3-2-5-13(7-8)6-4-12/h8H,2-7,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJDHQAGNVGDISJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)CCN)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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